Cas no 620612-19-3 (Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester)

620612-19-3 structure
Product name:Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester
CAS No:620612-19-3
MF:C21H14FNO2
MW:331.339768886566
CID:1634728
Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester
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- Inchi: 1S/C21H14FNO2/c22-18-10-8-14(9-11-18)21(24)25-13-17-6-3-5-16-12-15-4-1-2-7-19(15)23-20(16)17/h1-12H,13H2
- InChI Key: XXYALGVMKNSCDK-UHFFFAOYSA-N
- SMILES: C(OCC1C2C(C=CC=1)=CC1C(=CC=CC=1)N=2)(=O)C1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 331.10092
Experimental Properties
- Density: 1.306±0.06 g/cm3(Predicted)
- Melting Point: 114 °C(Solv: methanol (67-56-1))
- Boiling Point: 516.1±25.0 °C(Predicted)
- PSA: 39.19
- pka: 4.58±0.10(Predicted)
Benzoic acid, 4-fluoro-, 4-acridinylmethyl ester Related Literature
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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S. Ahmed Chem. Commun., 2009, 6421-6423
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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